Cas no 77-59-8 (Tomatidine)

• Product Name: Tomatidine
• CAS No: 77-59-8
• Molecular Formula: C₂₇H₄₅NO₂
• Molecular Weight: 415.6517
• MDL: MFCD00075644
• CID: 563434
• PubChem ID: 65576

Tomatidine Properties

Names and Identifiers

• TOMATIDINE
• 22S,25S,5ALPHA-TOMATANIN-3BETA-OL
• SPIROSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
• SPIRPSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
• 5alpha-Tomatidan-3beta-ol
• Spirosolan-3-ol
• Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-
• Spirosolan-3-ol, (3b,5a,22b,25S)-
• TOMATIDINE CRYSTALLINE
• TOMATIDINE(RG)
• Tomatidin
• NSC 226903
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.0
• (1R,2S,4R,5'S,6R,7S,8S,9S,12R,13R,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04
• NSC-224427
• FT-0701658
• Dihydrosolasodine isomer
• 5.alpha.-Tomatidan-3.beta.-ol
• 511-98-8
• Spirosolan-3-ol, (3beta,5alpha,22beta,25S)- (9CI)
• 5alpha-Tomatidan-3beta-ol (8CI)
• BCP13250
• NSC224427
• Spirosolan-3-ol, (3b,5a,22a,25R)-
• AS-77873
• (3beta,5alpha,25S)-spirosolan-3-ol
• 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
• SCHEMBL10098324
• Spirosolan-3-ol, (3alpha ,22alpha -Tomatidan-3beta -ol
• 5a-Tomatidan-3b-ol, 8CI
• NSC-226903
• 5alpha -Tomatidan-3beta -ol
• DTXSID50859106
• XYNPYHXGMWJBLV-UHFFFAOYSA-N
• 79464-64-5
• Spirosolan-3-ol #
• NSC226903
• Spirosolan-3-ol,5.alpha.,22.beta.,25S)-
• Spirosolan-3-ol, (3beta ,5alpha ,22beta ,25S)-
• BPBio1_000426
• NCGC00179576-01
• SCHEMBL335093
• NSC 27592
• UNII-2B73S48786
• Prestwick_473
• SMP1_000126
• CHEMBL2165711
• SR-05000002324
• 2B73S48786
• Q27108452
• 77-59-8
• HMS2096D08
• SMR001233234
• Prestwick3_000573
• BSPBio_000386
• (22S,25S)-5alpha-spirosolan-3beta-ol
• CS-5821
• HY-N2149
• MLS002153880
• AKOS040760056
• (3beta,5alpha,22beta,25S)-Spirosolan-3-ol
• CHEBI:9629
• MFCD00075644
• NSC-27592
• CCG-208279
• TOMATIDINE [MI]
• SR-05000002324-3
• DTXSID0037102
• MLS002222215
• AC-34219
• NS00018364
• EINECS 201-040-3
• Soladulcidine
• 5alpha,25D-Solasodan-3b-ol
• Megacarpidin
• Megacarpidine
• XYNPYHXGMWJBLV-VXPJTDKGSA-N
• Spirosolan-3-ol, (3.beta.,5.alpha.,22.beta.,25S)-
• DTXCID8017102
• (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
• (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-piperidine)-16-ol
• (3 beta,5 alpha,22 beta, 25S)-spirosolan-3-ol
• Spirosolan-3-ol, (3alpha,22alpha-tomatidan-3beta-ol
• 5 alpha,20 beta(F),22 alpha(F),25 beta(F),27-Azaspirostan-3 beta-ol
• Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-(9ci)

• MDL： MFCD00075644
• InChIKey： XYNPYHXGMWJBLV-RQHFICKSSA-N
• Inchi： 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22-,23+,24+,25+,26-,27+/m0/s1
• SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 415.34503g/mol
• Surface Charge: 0
• XLogP3: 6.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 415.34503g/mol
• Monoisotopic Mass: 415.34503g/mol
• Topological Polar Surface Area: 41.5Ų
• Heavy Atom Count: 30
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 415.7

Experimental Properties

• LogP: 5.69560
• PSA: 41.49000
• Refractive Index: 1.6840 (estimate)
• Boiling Point: 534.2°C (rough estimate)
• Melting Point: 210.5 ºC
• Flash Point: 272.7±23.2 °C
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
• Color/Form: Powder
• Specific Rotation: D25 +8° (chloroform)
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives